Cas no 68425-15-0 (di-tert-dodecyl polysulfide)

• Product Name: di-tert-dodecyl polysulfide
• CAS No: 68425-15-0
• MF: C₂₄H₅₀S₃
• MW: 434.84880399704
• CID: 970535
• PubChem ID: 24180703
• Update Time: 2025-06-10

di-tert-dodecyl polysulfide Chemical and Physical Properties

Names and Identifiers

• di-tert-dodecyl polysulfide
• 2-(1,1,2,2,3,4,4-heptamethylpentylsulfanyldisulfanyl)-2,3,3,4,5,5-hexamethyl-hexane
• DTXSID6058681
• 2-(2,3,3,4,5,5-hexamethylhexan-2-yltrisulfanyl)-2,3,3,4,5,5-hexamethylhexane
• 68425-15-0
• tert-Dodecanethiol, sulfurized
• bis(2,3,3,4,5,5-hexamethylhaxan2yl) trisulfane
• 68583-56-2
• SCHEMBL20602274
• AWSNFBCZTJENAR-UHFFFAOYSA-N

• Inchi： 1S/C24H50S3/c1-17(19(3,4)5)21(9,10)23(13,14)25-27-26-24(15,16)22(11,12)18(2)20(6,7)8/h17-18H,1-16H3
• InChI Key： AWSNFBCZTJENAR-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C(C)(C)C(C)C(C)(C)C)SSC(C)(C)C(C)(C)C(C)C(C)(C)C

Computed Properties

• Exact Mass: 434.30746512g/mol
• Monoisotopic Mass: 434.30746512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.01 g/mL at 25 °C
• Flash Point: >230 °F
• Refractive Index: n20/D 1.545

di-tert-dodecyl polysulfide Security Information

• WGK Germany：1
• Hazard Category Code： 36/38-53
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic trisulfides Organic trisulfides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic trisulfides

Additional information on di-tert-dodecyl polysulfide

Comprehensive Guide to Di-tert-dodecyl Polysulfide (CAS No. 68425-15-0): Properties, Applications, and Industry Trends

Di-tert-dodecyl polysulfide (CAS No. 68425-15-0) is a specialized organosulfur compound widely recognized for its unique chemical properties and industrial versatility. As a member of the polysulfide family, this compound features multiple sulfur-sulfur bonds, contributing to its exceptional thermal stability and reactivity. The "tert-dodecyl" groups enhance its solubility in organic matrices, making it a preferred choice for applications requiring controlled sulfur release or polymer modification.

In recent years, the demand for high-performance additives like di-tert-dodecyl polysulfide has surged, driven by advancements in lubricant formulations, elastomer production, and corrosion inhibition. Industry reports highlight its growing adoption in sustainable manufacturing processes, aligning with global trends toward eco-friendly materials. Researchers are particularly interested in its role as a crosslinking agent for rubber vulcanization, where it improves durability while reducing energy consumption during curing.

The compound's molecular structure (C₂₄H₅₀S_x) allows for tunable properties based on the sulfur chain length (polysulfide degree). This adaptability has spurred innovation in sealant technologies and adhesive systems, with manufacturers leveraging its ability to form flexible yet robust networks. Notably, its low volatility and compatibility with hydrocarbons make it ideal for extreme-pressure lubricants used in automotive and aerospace applications.

Environmental considerations have positioned di-tert-dodecyl polysulfide as a safer alternative to traditional sulfur donors. Its controlled decomposition minimizes hazardous byproducts, addressing regulatory concerns about VOC emissions and workplace safety. Recent patents demonstrate its incorporation into bio-based polymer blends, reflecting the industry's shift toward circular economy principles. Analytical techniques like HPLC and GC-MS are routinely employed to verify its purity and sulfur distribution profile.

From a commercial perspective, the global polysulfide market is projected to grow at 5.2% CAGR (2023-2030), with di-tert-dodecyl polysulfide capturing significant market share in Asia-Pacific regions. Its application in offshore drilling fluids and marine coatings has gained attention due to superior performance in saline environments. Quality standards such as ISO 14001 certified production ensure consistent batch-to-batch performance for critical industrial uses.

Emerging research explores its potential in energy storage systems, particularly as a cathode material modifier for lithium-sulfur batteries. The compound's ability to mitigate polysulfide shuttle effects could revolutionize next-generation batteries, a hot topic in renewable energy forums. Meanwhile, formulation scientists continue to optimize its synergy with zinc dialkyldithiophosphates (ZDDP) in engine oil additives.

Storage and handling recommendations emphasize protection from oxidizing agents and moisture to maintain stability. Technical datasheets typically specify amber-colored packaging to prevent photodegradation of the sulfur chains. As regulatory landscapes evolve, particularly concerning REACH compliance, manufacturers are investing in green chemistry approaches to enhance the sustainability profile of di-tert-dodecyl polysulfide derivatives.